4-acetyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C23H19N3O4S/c1-15(27)17-7-13-20(14-8-17)31(29,30)25-18-9-11-19(12-10-18)26-16(2)24-22-6-4-3-5-21(22)23(26)28/h3-14,25H,1-2H3
• InChI Key: ZGUGJVFHBCGJQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

4-acetyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide, also known as MPT0B390, is a compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been shown to exhibit anticancer properties. In

Mechanism of Action

The exact mechanism of action of 4-acetyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is not fully understood. However, studies have suggested that this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition leads to the accumulation of acetylated histones, which results in the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer properties in vitro and in vivo. In addition to its ability to induce apoptosis in cancer cells, this compound has been shown to inhibit cancer cell migration and invasion. Moreover, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, which may enhance the efficacy of these treatments.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-acetyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide in lab experiments is its potent anticancer properties. Moreover, this compound has been shown to exhibit low toxicity in normal cells, which makes it a promising candidate for cancer treatment. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 4-acetyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide. One of the directions is to investigate the potential of this compound in combination with other anticancer agents, such as chemotherapy and radiation therapy. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in other diseases. Additionally, the development of more efficient synthesis methods and formulations of this compound may enhance its bioavailability and efficacy.
In conclusion, this compound is a promising compound that exhibits potent anticancer properties. Its mechanism of action involves the inhibition of HDACs, which leads to the activation of tumor suppressor genes and the inhibition of oncogenes. This compound has been shown to exhibit low toxicity in normal cells, which makes it a promising candidate for cancer treatment. Further research is needed to investigate its potential therapeutic applications in other diseases and to develop more efficient synthesis methods and formulations.

Scientific Research Applications

4-acetyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in cancer treatment. In vitro studies have shown that this compound exhibits potent cytotoxicity against various cancer cell lines, including lung, breast, colon, and prostate cancer cells. Moreover, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.